Cas no 1512102-86-1 (4-amino-4-(1,4-dimethyl-1H-pyrazol-3-yl)butanoic acid)

• Product Name: 4-amino-4-(1,4-dimethyl-1H-pyrazol-3-yl)butanoic acid
• CAS No: 1512102-86-1
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5878858
• PubChem ID: 82606980
• Update Time: 2025-10-28

4-amino-4-(1,4-dimethyl-1H-pyrazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1,4-dimethyl-1H-pyrazol-3-yl)butanoic acid
• EN300-1727673
• 1512102-86-1

• Inchi： 1S/C9H15N3O2/c1-6-5-12(2)11-9(6)7(10)3-4-8(13)14/h5,7H,3-4,10H2,1-2H3,(H,13,14)
• InChI Key： VRMRYHJWHHMFIS-UHFFFAOYSA-N
• SMILES： OC(CCC(C1C(C)=CN(C)N=1)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-4-(1,4-dimethyl-1H-pyrazol-3-yl)butanoic acid

Introduction to 4-amino-4-(1,4-dimethyl-1H-pyrazol-3-yl)butanoic acid (CAS No. 1512102-86-1)

4-amino-4-(1,4-dimethyl-1H-pyrazol-3-yl)butanoic acid, identified by its Chemical Abstracts Service number 1512102-86-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural motif combining an amino group, a butanoic acid moiety, and a 1,4-dimethyl-1H-pyrazole ring, exhibits promising properties that make it a valuable candidate for further research and development. The presence of multiple functional groups in its structure suggests potential applications in drug design, particularly in the synthesis of bioactive molecules targeting various therapeutic pathways.

The 1,4-dimethyl-1H-pyrazole moiety is a key feature of this compound, contributing to its stability and reactivity. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The dimethylation at the 1 and 4 positions enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. This structural characteristic is particularly relevant in the context of developing novel small-molecule drugs that require efficient delivery to target tissues.

4-amino-4-(1,4-dimethyl-1H-pyrazol-3-yl)butanoic acid has been studied in the context of enzyme inhibition and receptor binding. Its amino group at the 4-position provides a site for hydrogen bonding interactions with biological targets, while the carboxylic acid group at the other end allows for salt formation and solubility modulation. These properties make it an attractive scaffold for designing molecules that can interact with proteins or enzymes in a highly specific manner.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding affinity and pharmacokinetic properties of such compounds. Molecular docking studies using 4-amino-4-(1,4-dimethyl-1H-pyrazol-3-yl)butanoic acid have identified potential interactions with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. These findings align with ongoing research efforts aimed at developing next-generation therapeutics that leverage structure-based drug design principles.

The synthesis of 4-amino-4-(1,4-dimethyl-1H-pyrazol-3-yl)butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the pyrazole ring into the butanoic acid backbone typically involves condensation reactions followed by functional group transformations. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency, paving the way for large-scale applications in pharmaceutical research.

In addition to its potential as a drug lead, CAS No. 1512102-86-1 may also find utility as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further derivatization, enabling chemists to explore new chemical space and discover novel bioactive compounds. The growing interest in pyrazole derivatives as pharmacophores underscores their importance in medicinal chemistry and underscores the value of compounds like 4-amino-4-(1,4-dimethyl-1H-pyrazol-3-yl)butanoic acid.

The pharmacological evaluation of 4-amino-4-(1,4-dimethyl-1H-pyrazol-3-yl)butanoic acid has revealed intriguing properties that warrant further investigation. Preclinical studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in disease pathogenesis. These findings are consistent with emerging evidence indicating that pyrazole-based molecules can modulate critical signaling pathways involved in inflammation and cell proliferation.

The development of new therapeutic agents often relies on understanding the molecular mechanisms underlying disease processes. CAS No. 1512102-86-1 represents a promising starting point for such investigations due to its unique structural features and demonstrated biological activity. As research progresses, it is likely that this compound will play an increasingly important role in both academic and industrial settings focused on drug discovery.

The future prospects for 4-amino-4-(1,4-dimethyl-1H-pyrazol-3-yl)butanoic acid are bright, given its potential applications across multiple therapeutic areas. Continued exploration of its pharmacological properties will be essential to realizing its full clinical potential. Collaborative efforts between synthetic chemists, biologists, and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.